Cas no 25526-93-6 (3'-Fluoro-3'-deoxythymidine)

Alovudine (3 '- fluoro-3' - deoxymidine) is a marker of DNA synthesis, which is less susceptible to inflammatory changes than 18F fluorodeoxyglucose (FDG), so it is a better biomarker in pancreatic cancer Alovudine has anti acne activity

3'-Fluoro-3'-deoxythymidine structure

Product Name:3'-Fluoro-3'-deoxythymidine

CAS No:25526-93-6

Molecular Formula:C₁₀H₁₃N₂O₄F

Molecular Weight:244.21962

MDL:MFCD00056058

CID:52747

PubChem ID:24862180

3'-Fluoro-3'-deoxythymidine Properties

Names and Identifiers

- 3'-Deoxy-3'-fluorothymidine
- 3,-Deoxy-3,-fluoro Thymidine
- 3’-Deoxy-3’-fluoro Thymidine
- 3'-Fluoro-3'-deoxythymidine
- Alovudine
- 1-(3'-Deoxy-3'-fluoro-b-D-pentofuranosyl)thymine
- 3'-Fluorodeoxythymidine
- 3'-Fluorothymidine
- CL 184824
- FLT
- MIV 310
- NSC 140025
- Q4734671
- CS-0013305
- DTXCID2026579
- 3'-FddT
- MFCD00056058
- 3'-Deoxy-3'-fluorothymidine, 97%
- AS-60404
- 3'-Deoxy-3'-18F fluorothymidine
- ALOVUDINE [INN]
- 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 1-((2R,5R)-4-Fluoro-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- SCHEMBL133722
- FddThD
- NCGC00166256-01
- A817893
- MIV-310
- Tox21_112376_1
- UNII-PG53R0DWDQ
- ALOVUDINE [USAN]
- Alovudine [USAN:INN]
- CAS-25526-93-6
- 3''-Fluoro-2'',3''-dideoxythymidine
- 1-[(2R,4S,5R)-4-luoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 3'F-TdR
- CL-184,824
- CHEMBL105318
- BDBM50132287
- 3-Deoxy-3-fluorothymidine
- D02830
- 3'-Deoxy-3'-fluoro Thymidine
- FddT
- CL 184,824
- 3'-FLT
- 1-(3'-Deoxy-3'-fluoro-beta-D-pentofuranosyl)thymine
- ALOVUDINE [WHO-DD]
- UXCAQJAQSWSNPQ-XLPZGREQSA-N
- Tox21_112376
- CL-184824
- DRG-0097
- 3'-Fluoro-3'-deoxythymidine (Alovudine)
- DB06198
- 1-((2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- Thymidine, 3'-deoxy-3'-fluoro-
- 25526-93-6
- PG53R0DWDQ
- Alovudine (USAN/INN)
- HY-B1516
- s6848
- DTXSID4046579
- NCGC00166256-02
- 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- AKOS015917785
- 1-(3-fluoro-2,3-dideoxy-beta-D-erythro-pentofuranosyl)thymine
- CHEBI:177762
- NSC140025
- BRN 0754299
- 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- NS00068737
- NSC-140025
- MIV310
- Alovudine?
- +Expand
- MDL： MFCD00056058
- InChIKey： UXCAQJAQSWSNPQ-XLPZGREQSA-N
- Inchi： 1S/C10H13FN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1
- SMILES： CC1=CN(C(NC1=O)=O)[C@H]2C[C@H](F)[C@H](O2)CO

Computed Properties

Exact Mass: 244.08600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 244.086
Heavy Atom Count: 17
Complexity: 385
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 78.9

Experimental Properties

LogP: -0.53710
PSA: 84.32000
Refractive Index: 1.565
Boiling Point: °Cat760mmHg
Melting Point: 176-178 °C (lit.)
Flash Point: °C
Color/Form: Not determined
Solubility: Not determined
Density: 1.2866 (estimate)

3'-Fluoro-3'-deoxythymidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I5BU-25mg	Thymidine, 3'-deoxy-3'-fluoro-	25526-93-6	99%	25mg	$100.00
A2B Chem LLC	AI45914-25mg	3'-Deoxy-3'-fluorothymidine	25526-93-6	95%	25mg	$32.00	2024-04-20
Aaron	AR00I5K6-25mg	Thymidine, 3'-deoxy-3'-fluoro-	25526-93-6	98%	25mg	$43.00
Ambeed	A374199-100mg	1-((2R,4S,5R)-4-Fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione	25526-93-6	98%	100mg	$62.0	2024-07-20
Chemenu	CM115983-1g	3'-Deoxy-3'-fluorothymidine	25526-93-6	97%	1g	$400	2023-01-06
City Chemical	3083CC-100MG	3'-Deoxy-3'-fluorothymidine	25526-93-6		100mg	$866.74	2023-09-19
DC Chemicals	DC10735-100 mg	Alovudine	25526-93-6	>98%	100mg	$350.0	2022-03-01
eNovation Chemicals LLC	D401737-1g	3'-Deoxy-3'-fluorothymidine	25526-93-6	97%	1g	$680	2022-09-02
MedChemExpress	HY-B1516-10mM*1mLinDMSO	3'-Fluoro-3'-deoxythymidine	25526-93-6	99.71%	10mM*1mLinDMSO	￥830	2022-06-06
S e l l e c k ZHONG GUO	S6848-25mg	3'-Fluoro-3'-deoxythymidine (Alovudine)	25526-93-6	99.9%	25mg	¥970.95	2023-09-16

3'-Fluoro-3'-deoxythymidine Suppliers

Hubei Chenghai Chemical Co.,Ltd.

Audited Supplier

(CAS:25526-93-6)

MR./MRS.:HU MENG YAO

Phone:13986212397

Email:1400858822@qq.com

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:25526-93-6)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:25526-93-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:25526-93-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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6. Synthesis of 3′-deoxy-3′-fluorothymidine (FLT) 5′-O-glucuronide: a reference standard for imaging studies with [18F]FLT

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7. Synthesis and 18F-radiolabeling of thymidine AMBF3 conjugates

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25526-93-6 (3'-Fluoro-3'-deoxythymidine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:25526-93-6)3'-Fluoro-3'-deoxythymidine

Purity:99%/99%

Quantity:1g/5g

Price($):269.0/1345.0